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Compound of Interest

Compound Name: 2-Hexylcinnamyl-alcohol-d5

Cat. No.: B12382468

Disclaimer: No specific safety data sheet is publicly available for 2-Hexylcinnamyl-alcohol-d5.
This guide summarizes the available data for its non-deuterated analogue, alpha-
Hexylcinnamaldehyde (HCA), which is considered the most relevant information for safety and
handling. The toxicological and physical properties are expected to be very similar, but not
identical.

This technical guide provides an in-depth overview of the safety, handling, and toxicological
information for alpha-Hexylcinnamaldehyde, serving as a primary reference for researchers,
scientists, and drug development professionals working with its deuterated form, 2-
Hexylcinnamyl-alcohol-d5.

Core Safety and Hazard Information

alpha-Hexylcinnamaldehyde is classified as a skin sensitizer and an irritant.[1][2][3][4] It is also
considered an environmental hazard due to its toxicity to aquatic life.[2] The primary routes of
exposure are through skin contact, ingestion, and eye contact.[3]

GHS Classification
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Hazard Class Category Hazard Statement

H317: May cause an allergic
skin reaction.[2][4][5]

Skin Sensitization 1

Skin Corrosion/Irritation 2 H315: Causes skin irritation.[4]
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation.[4]

Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment, Acute [2]

Hazardous to the Aquatic 5 H411: Toxic to aquatic life with
Environment, Chronic long lasting effects.[2]

Signal Word: Warning[2][4][5]

Quantitative Data Summary

The following tables summarize the key quantitative data available for alpha-
Hexylcinnamaldehyde.

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C15H200 [31[5][6]
Molecular Weight 216.32 g/mol [6]
Appearance Pale yellow liquid [1][6]
Odor Jasmine-like, floral [1][6]
Boiling Point 308 °C [6][7]
Melting Point ~18 °C [6]
Density 0.95 g/mL at 20 °C [6]
Vapor Pressure 0.001 mm/Hg at 25 °C [5]
Flash Point 112.78 °C (235 °F) [5]
Water Solubility 1.62 mg/L at 20 °C [6]

log Kow 5.3 [6]

Toxicological Data
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Test Species Route Value Reference
LD50 Rat Oral 3100 mg/kg (1114151181
LD50 Mouse Oral 2300 mg/kg [5]
LD50 Rabbit Dermal > 3000 mg/kg [4119]
) o ) Moderate (500
Skin Irritation Rabbit Dermal [1][5]
mg/24h)
. L . Severe (100
Skin Irritation Rabbit Dermal [1]
mg/24h)
) o ) ) Severe (100
Skin Irritation Guinea Pig Dermal [1]
mg/24h)
70%
Skin ) ) sensitization rate
o Guinea Pig Dermal [6]
Sensitization at 20%
concentration
Aquatic Toxicity )
Fathead Minnow - 1.7 mg/L (96h) [6]
(LC50)
Aquatic Toxicity )
Daphnia magna - 0.247 mg/L (48h)  [6]
(EC50)

Experimental Protocols and Workflows

Detailed experimental protocols for the toxicological studies cited are not available in the public

safety data sheets. However, a generalized workflow for assessing skin sensitization, a key

hazard of this chemical, is presented below. This is based on standard methodologies such as
the Local Lymph Node Assay (LLNA).[6]
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Preparation

Test Substance Preparation xposure Analysis Endpoint

(in suitable vehicle)
Topical Application After 3 days | [ Excision of Auricular Single Cell i In Vitro Proliferation Assay | | | Calculation of Determination of EC3 Value
[ | to Dorsal Surface of Ears | Lymph Nodes Preparation (e.g., BrdU incorporation) Stimulation Tndex (ST) (Concentration for SI=3)
Animal Acclimatization
(e.g., mice)

Click to download full resolution via product page

Figure 1: Generalized workflow for a Local Lymph Node Assay (LLNA) for skin sensitization.

Hazard Management and Control

A systematic approach to managing the risks associated with handling alpha-
Hexylcinnamaldehyde is crucial. This involves a hierarchy of controls, from elimination and
substitution to personal protective equipment and emergency procedures.
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Risk Assessment

Hazard Identification

(Skin Sensitizer, Irritant, Aquatic Toxicity)

Cont‘ ’ol Measures

Engineering Controls - Administrative Controls | Personal Protective Equipment (PPE)
(Fume Hood, Ventilated Area) || (SOPs, Training, Designated Areas) || (Gloves, Goggles, Lab Coat)

Handling & Emergency Procedures
A4 \F A

Safe Handling
(Avoid contact, inhalation, and ingestion)

Spill Response First Aid
(Absorb with inert material, collect, and dispose as hazardous waste) (Skin/Eye Wash, Fresh Air, Medical Attention)

Storage
(Tightly sealed, cool, dry, well-ventilated area)

Click to download full resolution via product page

Figure 2: Logical diagram for hazard management of alpha-Hexylcinnamaldehyde.

Handling and Storage Recommendations

Handling:

Avoid all personal contact, including inhalation.[1]

Wear protective clothing, gloves, and eye and face protection.[2][5]

Use in a well-ventilated area or with local exhaust ventilation.[1][5]

Wash hands thoroughly after handling.[8]

Keep away from heat, sparks, and open flames.[5]
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Storage:
» Store in a cool, dry, and well-ventilated area.[5]
o Keep containers tightly closed.[3][8]

o Store away from incompatible materials such as strong oxidizing agents, strong reducing
agents, strong acids, and bases.[1][5]

Personal Protective Equipment (PPE)

Area Recommended PPE

] Chemical safety goggles. A face shield may be
Eye/Face Protection
necessary for splash hazards.[5]

) ] Chemical-resistant gloves (e.g., Neoprene), a
Skin Protection
lab coat, and an apron.[1][3]

) ) If ventilation is inadequate or there is a risk of
Respiratory Protection ] ] ]
inhalation, use an approved respirator.[1][5]

First Aid Measures
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Exposure Route First Aid Instructions

Immediately remove contaminated clothing.
) Wash affected area with soap and plenty of
Skin Contact . o
water. Seek medical attention if irritation or rash

occurs.[1][2][5]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) )

upper and lower eyelids. Seek medical

attention.[1][3]

Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if symptoms persist.[3][5]

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[3][5]

This guide is intended for informational purposes for a scientific audience and should be used
in conjunction with a formal risk assessment and adherence to all institutional and regulatory
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety Data for 2-Hexylcinnamyl-alcohol-d5: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382468#2-hexylcinnamyl-alcohol-d5-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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